1-(3,4-Dimethoxybenzyl)-3-((1-(hydroxymethyl)cyclopropyl)methyl)urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-[[1-(hydroxymethyl)cyclopropyl]methyl]urea
• InChI: InChI=1S/C15H22N2O4/c1-20-12-4-3-11(7-13(12)21-2)8-16-14(19)17-9-15(10-18)5-6-15/h3-4,7,18H,5-6,8-10H2,1-2H3,(H2,16,17,19)
• InChI Key: QCVFLADSGZZMCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)NCC2(CC2)CO)OC
• Molecular Formula: C15H22N2O4
• Molecular Weight: 294.35 g/mol

Description

1-(3,4-Dimethoxybenzyl)-3-((1-(hydroxymethyl)cyclopropyl)methyl)urea, also known as DMBCMU, is a synthetic compound that has been extensively studied for its potential therapeutic properties. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Nonlinear Optical Applications

• Research on the molecular structure, vibrational spectra, and theoretical investigations of similar urea derivatives, like 1-[(Cyclopropylmethoxy)methyl]-5-ethyl-6-(4-methylbenzyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, reveals their potential in nonlinear optical applications. The study found that the calculated first hyperpolarizability of the compound is significantly higher than that of urea, making it an attractive candidate for further studies in this field (Al-Abdullah et al., 2014).

Antiviral Activity

• Derivatives of urea have been synthesized and evaluated for their anti-HIV-1 activity, demonstrating the potential of such compounds in medicinal chemistry and antiviral drug development. For instance, certain 1-aromatic methyl-substituted 3-(3,5-dimethylbenzyl)uracil and N-3,5-dimethylbenzyl-substituted urea derivatives have shown good-to-moderate activities against HIV-1 (Sakakibara et al., 2015).

Chemical Synthesis and Industrial Applications

• The synthesis of novel compounds, such as L-α-(3,4-dimethoxybenzyl)-α-ureidopropanoic acid, from related precursors demonstrates the versatility of these chemical structures in synthesizing new molecules with potential applications in various industries, including pharmaceuticals and materials science. The process showcases the simplicity, mild reaction conditions, and high yields, suggesting its suitability for industrial application (Su Wei-ke, 2008).

Biomimetic Oxidations

• The oxidation of 3,4-dimethoxybenzyl alcohol (veratryl alcohol), a model compound for lignin substructures, catalyzed by iron(III) porphyrins and horseradish peroxidase in ionic liquids, points to the potential of similar compounds in mimicking biological oxidation processes. This research could inform the development of eco-friendly and efficient catalytic systems for industrial applications (Kumar et al., 2007).